2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride

• IUPAC Name: 2,7-dimethyl-1-benzothiophene-3-sulfonyl chloride
• InChI: InChI=1S/C10H9ClO2S2/c1-6-4-3-5-8-9(6)14-7(2)10(8)15(11,12)13/h3-5H,1-2H3
• InChI Key: VXBWPGNKBVFCRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(S2)C)S(=O)(=O)Cl
• Molecular Formula: C10H9ClO2S2
• Molecular Weight: 260.8 g/mol

Description

2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride is a chemical compound with the CAS Number: 1384431-09-7. It has a molecular weight of 260.76 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9ClO2S2/c1-6-4-3-5-8-9 (6)14-7 (2)10 (8)15 (11,12)13/h3-5H,1-2H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Mechanism of Action

2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride is a reagent that is used to facilitate the formation of a new carbon-sulfur bond. The reaction mechanism involves the nucleophilic attack of the sulfur atom of the this compound molecule on the carbon atom of the reactant molecule. This attack results in the formation of an intermediate, which then undergoes a rearrangement reaction to form the desired product.
Biochemical and Physiological Effects
This compound has not been studied for its biochemical and physiological effects. However, it is known to be a volatile, flammable, and toxic compound. Therefore, it should be handled with caution and stored in a well-ventilated area.

Advantages and Limitations for Lab Experiments

2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride has several advantages for use in laboratory experiments. It is a versatile reagent that can be used to synthesize a variety of organic compounds. It is also easy to handle and store, and it is relatively inexpensive. However, it is a volatile, flammable, and toxic compound, and it should be handled with caution.

Future Directions

In the future, more research is needed to better understand the biochemical and physiological effects of 2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride. Additionally, research should focus on the development of safer and more efficient methods for synthesizing organic compounds using this compound. Finally, research should focus on the development of new applications for this compound, such as in the synthesis of pharmaceuticals, agrochemicals, and other industrial products.

Synthesis Methods

2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride is synthesized by the reaction of 2,7-dimethyl-1-benzothiophene (2,7-DMBT) and thionyl chloride (SOCl2). The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. The reaction is complete when the starting material is completely consumed and the desired product is obtained.

Scientific Research Applications

2,7-Dimethyl-1-benzothiophene-3-sulfonyl chloride is used as a reagent in organic synthesis and as an intermediate in the production of organic chemicals. It has been used in the synthesis of a variety of organic compounds, such as amino acids, peptides, nucleosides, and carbohydrates. It has also been used in the synthesis of heterocyclic compounds, such as thiophenes, thiazoles, and pyridines. In addition, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products.